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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

An in-depth analysis of the thermal decomposition of Disperse Violet 1 (C.I. 61100), a key

anthraquinone dye, is crucial for its application in high-temperature dyeing processes and for

assessing its environmental persistence and stability in various consumer products. This

technical guide provides a comprehensive overview of the thermogravimetric analysis (TGA) of

Disperse Violet 1, including a representative experimental protocol, illustrative data, and a

discussion of its potential thermal degradation pathway. Due to the limited publicly available

TGA data for Disperse Violet 1, this guide is based on established principles of thermal

analysis for anthraquinone dyes and serves as a framework for researchers, scientists, and

professionals in drug development and material science.

Chemical Identity and Structure
Disperse Violet 1 is chemically identified as 1,4-diaminoanthraquinone, with the molecular

formula C₁₄H₁₀N₂O₂. Its structure is based on the stable anthraquinone core, which generally

imparts good thermal stability.

Illustrative Thermogravimetric Analysis Data
The following table summarizes hypothetical quantitative data from the thermogravimetric

analysis of Disperse Violet 1 under an inert nitrogen atmosphere. This data is representative

of what would be expected for a stable anthraquinone dye and is intended for illustrative

purposes.
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Parameter Value Technique Description

Onset Decomposition

Temperature

(T_onset)

~ 280 - 320 °C TGA

The temperature at

which significant mass

loss begins.

Peak Decomposition

Temperature (T_peak)

Stage 1: ~350

°CStage 2: ~450 °C
DTG

The temperatures at

which the maximum

rates of mass loss

occur for distinct

decomposition steps.

Mass Loss at 600 °C ~ 60 - 70% TGA

The percentage of

mass lost at a

temperature where

major decomposition

has occurred.

Final Residue at 800

°C
~ 30 - 40% TGA

The percentage of

char residue

remaining at the final

temperature.

Experimental Protocol: Thermogravimetric Analysis
of Disperse Violet 1
This section details a representative methodology for conducting the thermogravimetric

analysis of Disperse Violet 1.

1. Instrumentation and Materials:

Thermogravimetric Analyzer: A calibrated TGA instrument capable of precise temperature

control and mass measurement.

Sample: High-purity Disperse Violet 1 powder.

Crucible: Inert sample pans, typically alumina or platinum.
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Purge Gas: High-purity nitrogen (or air/oxygen for oxidative degradation studies) with a

controlled flow rate.

2. Procedure:

Sample Preparation: Accurately weigh a small amount of the Disperse Violet 1 sample

(typically 5-10 mg) into a tared TGA crucible.

Instrument Setup: Place the crucible in the TGA furnace. Purge the furnace with nitrogen at a

constant flow rate (e.g., 20-50 mL/min) for a sufficient time to ensure an inert atmosphere.

Thermal Program:

Equilibrate the sample at a starting temperature, typically near ambient (e.g., 30 °C).

Heat the sample at a constant heating rate (e.g., 10 °C/min) to a final temperature

sufficient to ensure complete degradation (e.g., 800 °C).

Data Acquisition: Continuously record the sample

To cite this document: BenchChem. [Thermogravimetric analysis of Disperse Violet 1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7737400#thermogravimetric-analysis-of-disperse-
violet-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b7737400?utm_src=pdf-body
https://www.benchchem.com/product/b7737400#thermogravimetric-analysis-of-disperse-violet-1
https://www.benchchem.com/product/b7737400#thermogravimetric-analysis-of-disperse-violet-1
https://www.benchchem.com/product/b7737400#thermogravimetric-analysis-of-disperse-violet-1
https://www.benchchem.com/product/b7737400#thermogravimetric-analysis-of-disperse-violet-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7737400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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